Cas no 2138546-57-1 (4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide)
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide Chemical and Physical Properties
Names and Identifiers
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- EN300-1155482
- 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
- 2138546-57-1
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- Inchi: 1S/C9H17ClN2O2S/c1-12(9(13)3-2-5-10)8-4-6-15(11,14)7-8/h8,11H,2-7H2,1H3
- InChI Key: GKJSGSYUPPKCGG-UHFFFAOYSA-N
- SMILES: ClCCCC(N(C)C1CCS(C1)(=N)=O)=O
Computed Properties
- Exact Mass: 252.0699267g/mol
- Monoisotopic Mass: 252.0699267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69.6Ų
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155482-0.05g |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide |
2138546-57-1 | 0.05g |
$1344.0 | 2023-06-09 | ||
| Enamine | EN300-1155482-0.1g |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide |
2138546-57-1 | 0.1g |
$1408.0 | 2023-06-09 | ||
| Enamine | EN300-1155482-0.25g |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide |
2138546-57-1 | 0.25g |
$1472.0 | 2023-06-09 | ||
| Enamine | EN300-1155482-0.5g |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide |
2138546-57-1 | 0.5g |
$1536.0 | 2023-06-09 | ||
| Enamine | EN300-1155482-1.0g |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide |
2138546-57-1 | 1g |
$1599.0 | 2023-06-09 | ||
| Enamine | EN300-1155482-2.5g |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide |
2138546-57-1 | 2.5g |
$3136.0 | 2023-06-09 | ||
| Enamine | EN300-1155482-5.0g |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide |
2138546-57-1 | 5g |
$4641.0 | 2023-06-09 | ||
| Enamine | EN300-1155482-10.0g |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide |
2138546-57-1 | 10g |
$6882.0 | 2023-06-09 |
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide
Comprehensive Overview of 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide (CAS No. 2138546-57-1)
4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide (CAS No. 2138546-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiolane and butanamide structure, is often explored for its potential applications in drug development and enzyme inhibition studies. Researchers are particularly interested in its sulfoximine moiety, which contributes to its distinctive chemical properties and reactivity.
The compound's CAS number 2138546-57-1 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular formula and structural features make it a valuable candidate for studying protein-ligand interactions and metabolic pathways. In recent years, the demand for such high-purity intermediates has surged, driven by advancements in targeted therapy and precision medicine.
One of the most searched questions related to this compound is: "What are the applications of 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide in drug discovery?" Current research highlights its role as a building block for designing novel enzyme inhibitors, particularly in oncology and neurology. Its chloro and methyl substituents enhance its binding affinity, making it a promising scaffold for small-molecule therapeutics.
Another trending topic is the synthetic routes for CAS 2138546-57-1. Chemists are optimizing green chemistry protocols to reduce waste and improve yield, aligning with the global push for sustainable synthesis. The compound's stability under various conditions is also a focal point, as it impacts storage and handling in industrial settings.
From a commercial perspective, suppliers of 4-chloro-N-(1-imino-1-oxo-1lambda6-thiolan-3-yl)-N-methylbutanamide emphasize its high purity (>98%) and batch consistency, which are crucial for preclinical studies. The compound is often listed under research chemicals or pharmaceutical intermediates in catalogs, catering to academic and industrial labs alike.
In summary, CAS No. 2138546-57-1 represents a versatile tool in modern chemistry, bridging gaps between organic synthesis and biomedical applications. Its growing relevance in drug design and mechanistic studies underscores the need for continued exploration and innovation in this field.
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